Glycoursodeoxycholic Acid-d5

Specification

• Molecular Formula: C₂₆H₃₈D₅NO₅
• Molecular Weight: 454.65

Introduction

Chemical Structure and Properties

Glycoursodeoxycholic Acid-d5 is characterized by its specific molecular structure where five hydrogen atoms have been replaced with deuterium atoms (stable isotopes of hydrogen). This modification provides distinct mass spectrometric properties while maintaining similar chemical behavior to the non-deuterated form.

Basic Chemical Information

Property	Value
Molecular Formula	C26H38D5NO5
Molecular Weight	454.65 g/mol
CAS Number (unlabeled)	64480-66-6
Appearance	White to Light Brown Solid
Melting Point	>210°C (dec.)

The compound features a steroid nucleus with specific hydroxyl groups at the 3α and 7β positions, along with a glycine conjugation at the terminal carboxylic acid group. The deuterium atoms are strategically positioned within the molecule to provide optimal stability and minimal isotope effects on the compound's biological behavior.

Physical Properties

Glycoursodeoxycholic Acid-d5 exhibits specific physical properties that influence its handling and application in research settings:

Property	Characteristics
Solubility	Slightly soluble in Methanol, DMSO, and Ethanol
Storage Conditions	-20°C recommended
Shipping Condition	Room Temperature
Stability	High stability due to deuterium labeling

The compound's limited solubility in common organic solvents necessitates careful preparation of stock solutions for experimental use. Its stability at room temperature makes shipping practical, though long-term storage requires freezing conditions to prevent degradation.

Biochemical Context and Significance

Glycoursodeoxycholic Acid-d5 derives its importance from the biological significance of its non-deuterated parent compound, glycoursodeoxycholic acid (GUDCA).

Relationship to Bile Acid Metabolism

Glycoursodeoxycholic acid is a glycine-conjugated form of the secondary bile acid ursodeoxycholic acid (UDCA), playing crucial roles in lipid digestion and absorption in the intestinal tract. The deuterated analog maintains these biological characteristics while providing analytical advantages.

The parent compound GUDCA exhibits several important biological functions:

• Emulsification of dietary fats to aid digestion

• Promotion of lipid absorption in the intestine

• Protection against liver injury

• Influence on cholesterol metabolism and excretion

• Anti-inflammatory and cytoprotective effects

Cytoprotective and Anti-inflammatory Properties

Research indicates that GUDCA demonstrates significant cytoprotective and anti-inflammatory properties. Studies have shown its antioxidant effects in Barrett's esophagus cells and primary cultured rat neurons. Additionally, GUDCA reduces levels of inflammatory cytokines and prevents cell death induced by unconjugated bilirubin in astroglial cell models of neonatal hyperbilirubinemia.

Analytical Applications

Role as an Internal Standard

The primary value of Glycoursodeoxycholic Acid-d5 lies in its application as an internal standard for mass spectrometry-based analysis. The incorporation of five deuterium atoms creates a compound that:

• Co-elutes with the non-deuterated analyte during chromatographic separation

• Exhibits nearly identical chemical behavior

• Is distinguishable by mass spectrometry due to the mass difference

• Compensates for matrix effects and extraction variability

• Enables accurate quantification of the target analyte

This makes Glycoursodeoxycholic Acid-d5 invaluable for precise tracking and quantification of glycoursodeoxycholic acid in biological samples, offering insights into bile acid metabolism and lipid digestion processes.

Metabolomic Studies

Glycoursodeoxycholic Acid-d5 serves as an essential tool in metabolomic investigations, particularly those focusing on:

• Bile acid dynamics in various physiological and pathological conditions

• Lipid metabolism pathways

• Drug metabolism studies involving bile acid pathways

• Environmental toxicology assessments

• Nutritional studies examining lipid absorption and processing

Research Applications

Mass Spectrometry Applications

Glycoursodeoxycholic Acid-d5 finds its most significant application in liquid chromatography-mass spectrometry (LC-MS) analyses, where it provides several advantages:

• Serves as an internal standard for quantitative analysis of bile acids

• Compensates for matrix effects in complex biological samples

• Corrects for variations in extraction efficiency

• Enables accurate quantification of glycoursodeoxycholic acid

• Supports method validation and quality control in analytical procedures

The mass difference of 5 Da (atomic mass units) between the deuterated and non-deuterated compounds allows clear differentiation in mass spectra while maintaining near-identical chromatographic behavior.

Metabolic Pathway Studies

Researchers utilize Glycoursodeoxycholic Acid-d5 to investigate metabolic pathways involving bile acids. The stable isotopic nature permits accurate tracing of metabolism and interactions within biological systems. This proves crucial for understanding:

• Bile acid synthesis and metabolism

• Enterohepatic circulation dynamics

• Alterations in bile acid profiles in disease states

• Effects of pharmaceuticals on bile acid processing

• Relationship between bile acids and the gut microbiome

Pharmaceutical Research

In pharmaceutical development, Glycoursodeoxycholic Acid-d5 enhances analytical method accuracy for studying:

• Drug metabolism and pharmacokinetics

• Drug-induced changes in bile acid profiles

• Biomarker discovery for liver and gastrointestinal disorders

• Development of bile acid-based therapeutics

• Quality control of bile acid pharmaceutical preparations

Physiological Context

Role in Lipid Metabolism

While Glycoursodeoxycholic Acid-d5 itself is a research tool, understanding the physiological context of its non-deuterated counterpart is important. Glycoursodeoxycholic acid plays crucial roles in:

• Emulsification of dietary fats in the small intestine

• Facilitation of lipid digestion by pancreatic lipases

• Absorption of fat-soluble vitamins (A, D, E, K)

• Cholesterol homeostasis and excretion

• Signaling through bile acid receptors

Therapeutic Implications

The non-deuterated parent compound (GUDCA) has demonstrated therapeutic potential in several areas:

• Treatment of inflammatory bowel conditions

• Protection against liver injury

• Management of cholestatic liver diseases

• Potential neuroprotective effects

• Modulation of the gut microbiome

Research indicates that oral administration of GUDCA (500 mg/kg per day) decreases the severity of symptoms and increases the amount of A. muciniphila, a bacterial species commonly decreased in patients with inflammatory bowel disease (IBD), in a mouse model of colitis.

Analytical Considerations

Consideration	Recommendation
Storage Temperature	-20°C
Stock Solution Preparation	In appropriate organic solvent (methanol or DMSO)
Solution Stability	Limited; prepare fresh solutions when possible
Light Sensitivity	Protect from extended light exposure
Freeze-Thaw Cycles	Minimize to prevent degradation

These precautions ensure the reliability of analytical results when using this compound as a reference standard.

Analytical Method Development

When incorporating Glycoursodeoxycholic Acid-d5 into analytical methods, researchers should consider:

• Appropriate concentration relative to expected analyte levels

• Potential matrix effects from biological samples

• Extraction protocol efficiency for both labeled and unlabeled compounds

• Chromatographic behavior under various conditions

• Mass spectrometric ionization efficiency

Optimizing these factors ensures accurate quantification and reliable analytical results.